Cas no 5324-59-4 (1H-Naphtho[2,1-b]thiopyran,2,3-dihydro-, 4,4-dioxide)

• Product Name: 1H-Naphtho[2,1-b]thiopyran,2,3-dihydro-, 4,4-dioxide
• CAS No: 5324-59-4
• MF: C₁₃H₁₂O₂S
• MW: 232.298182487488
• CID: 383749
• PubChem ID: 220242
• Update Time: 2025-04-19

1H-Naphtho[2,1-b]thiopyran,2,3-dihydro-, 4,4-dioxide Chemical and Physical Properties

Names and Identifiers

• 1H-Naphtho[2,1-b]thiopyran,2,3-dihydro-, 4,4-dioxide
• 2,3-dihydro-1H-benzo[f]thiochromene 4,4-dioxide
• 2,3-Dihydro-1H-benzo(f)thiochromene 4,4-dioxide
• 2,3-Dihydro-1H-benzo[f]thiochromen-4,4-dioxid
• 2,3-dihydro-1H-benzo[f]thiochromene-4,4-dioxide
• AC1L58HP
• AC1Q6YZ2
• AR-1D2512
• CTK4J7325
• NSC2709
• NSC 2709
• DTXSID40201337
• 5324-59-4
• 1H-Naphtho[2,1-b]thiopyran, 2,3-dihydro-, 4,4-dioxide
• NSC-2709
• FX896J4AWS

• Inchi： 1S/C13H12O2S/c14-16(15)9-3-6-12-11-5-2-1-4-10(11)7-8-13(12)16/h1-2,4-5,7-8H,3,6,9H2
• InChI Key： MFTYZEQIWFKLCR-UHFFFAOYSA-N
• SMILES： S1(C2C=CC3C=CC=CC=3C=2CCC1)(=O)=O

Computed Properties

• Exact Mass: 232.05600
• Monoisotopic Mass: 232.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.312±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 156-156.5 ºC
• Boiling Point: 473.9°Cat760mmHg
• Flash Point: 316.8°C
• Refractive Index: 1.655
• Solubility: Almost insoluble (0.058 g/l) (25 º C),
• PSA: 42.52000
• LogP: 3.64050